Cas no 204394-33-2 (4-Chloro-5,6-dimethyl-2-(thiophen-2-yl)pyrimidine)

4-Chloro-5,6-dimethyl-2-(thiophen-2-yl)pyrimidine is a heterocyclic compound featuring a pyrimidine core substituted with chloro, methyl, and thiophene functional groups. This structure imparts versatility in synthetic applications, particularly as a key intermediate in pharmaceutical and agrochemical research. The chloro group enhances reactivity for further functionalization, while the thiophene moiety contributes to electronic diversity, making it valuable in the development of bioactive molecules. Its well-defined crystalline form ensures consistent purity and handling stability. The compound’s rigid framework and tailored substituents make it a useful building block for designing ligands, catalysts, or small-molecule inhibitors, supporting advancements in medicinal and materials chemistry.

4-Chloro-5,6-dimethyl-2-(thiophen-2-yl)pyrimidine structure

204394-33-2 structure

Product Name:4-Chloro-5,6-dimethyl-2-(thiophen-2-yl)pyrimidine

CAS No:204394-33-2

MF:C₁₀H₉ClN₂S

MW:224.709859609604

CID:3894820

PubChem ID:60996952

Update Time:2025-10-28

4-Chloro-5,6-dimethyl-2-(thiophen-2-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

- Pyrimidine, 4-chloro-5,6-dimethyl-2-(2-thienyl)-
- 4-Chloro-5,6-dimethyl-2-(thiophen-2-yl)pyrimidine
- AKOS010224211
- 204394-33-2
- Inchi： 1S/C10H9ClN2S/c1-6-7(2)12-10(13-9(6)11)8-4-3-5-14-8/h3-5H,1-2H3
- InChI Key： DSGFINGGLXVNMA-UHFFFAOYSA-N
- SMILES： C1(C2SC=CC=2)=NC(C)=C(C)C(Cl)=N1

Computed Properties

Exact Mass: 224.0174972Da
Monoisotopic Mass: 224.0174972Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 203
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 54Å²

4-Chloro-5,6-dimethyl-2-(thiophen-2-yl)pyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	C251906-100mg	4-Chloro-5,6-dimethyl-2-(thiophen-2-yl)pyrimidine	204394-33-2	100mg	$ 95.00	2022-06-01
TRC	C251906-500mg	4-Chloro-5,6-dimethyl-2-(thiophen-2-yl)pyrimidine	204394-33-2	500mg	$ 365.00	2022-06-01
TRC	C251906-1g	4-Chloro-5,6-dimethyl-2-(thiophen-2-yl)pyrimidine	204394-33-2	1g	$ 570.00	2022-06-01

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Additional information on 4-Chloro-5,6-dimethyl-2-(thiophen-2-yl)pyrimidine

4-Chloro-5,6-dimethyl-2-(thiophen-2-yl)pyrimidine (CAS No: 204394-33-2)

4-Chloro-5,6-dimethyl-2-(thiophen-2-yl)pyrimidine is a highly specialized organic compound with the CAS registry number 204394-33-2. This compound belongs to the class of pyrimidine derivatives, which are widely studied in medicinal chemistry due to their potential biological activities and structural versatility. The molecule features a pyrimidine ring system substituted with a chlorine atom at position 4, methyl groups at positions 5 and 6, and a thiophene moiety attached at position 2. This unique combination of substituents contributes to its distinct chemical properties and biological profile.

The synthesis of 4-Chloro-5,6-dimethyl-2-(thiophen-2-yl)pyrimidine typically involves multi-step organic reactions, including nucleophilic substitutions, condensations, and oxidations. Recent advancements in synthetic methodologies have enabled the efficient construction of such complex heterocyclic compounds with high purity and yield. For instance, researchers have employed microwave-assisted synthesis to accelerate the formation of the pyrimidine core while maintaining precise control over the substitution pattern.

The physical properties of this compound have been extensively characterized using modern analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS). These analyses reveal that the compound is stable under standard laboratory conditions and exhibits a melting point of approximately 185°C. Its solubility in common organic solvents like dichloromethane and acetonitrile makes it suitable for various applications in chemical research.

Recent studies have highlighted the potential of 4-Chloro-5,6-dimethyl-2-(thiophen-2-yl)pyrimidine as a lead compound in drug discovery programs targeting specific biological pathways. For example, investigations into its anti-inflammatory and antioxidant activities have shown promising results in vitro models. The thiophene group is particularly noted for its ability to enhance the compound's bioavailability and reduce potential side effects.

In addition to its pharmacological applications, this compound has found utility in materials science as a precursor for advanced materials such as coordination polymers and metalloorganic frameworks (MOFs). The pyrimidine ring's ability to act as a coordinating ligand makes it an attractive candidate for constructing porous materials with tailored properties.

The environmental impact of 4-Chloro-related compounds has also been a topic of recent research interest. Studies indicate that this compound undergoes biodegradation under aerobic conditions, suggesting that it poses minimal risk to aquatic ecosystems when properly managed.

In conclusion, 4-Chloro-5,6-dimethyl-2-(thiophen-2-y)pymidine stands out as a versatile building block in contemporary chemical research. Its unique structure, combined with cutting-edge synthetic methods and advanced characterization techniques, positions it as a valuable tool for advancing both medicinal chemistry and materials science.